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Abstract

Methyl isocyanate (MIC), with the molecular formula CH3NCO, is a highly reactive and
volatile organic compound. It is a crucial intermediate in the production of carbamate
pesticides, polyurethane foams, and various plastics.[1][2][3] However, its extreme toxicity,
tragically demonstrated in the 1984 Bhopal disaster, necessitates a thorough understanding of
its chemical properties, biological effects, and handling procedures. This guide provides a
comprehensive technical overview of methyl isocyanate, including its physicochemical
properties, synthesis and reactivity, toxicological profile, and detailed experimental protocols for
its handling and analysis. It is intended to serve as a vital resource for researchers, scientists,
and professionals in drug development who may work with or encounter this hazardous
chemical.

Chemical and Physical Properties

Methyl isocyanate is a colorless, lachrymatory (tear-inducing), and highly flammable liquid
with a sharp, pungent odor.[1][4] It is sparingly soluble in water and also reacts with it.[1] Key
guantitative properties are summarized in Table 1.

© 2025 BenchChem. All rights reserved. 1/15 Tech Support


https://www.benchchem.com/product/b166313?utm_src=pdf-interest
https://www.benchchem.com/product/b166313?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4967735/
https://www.actsafe.ca/wp-content/uploads/2022/08/Safe-work-procedures-for-isocyanate-containing-products-Report-PDF.pdf
https://www.benchchem.com/product/b166313?utm_src=pdf-body
https://www.benchchem.com/product/b166313?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://cameochemicals.noaa.gov/chemical/1112
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula CH3NCO [11[3]
Molar Mass 57.051 g/mol [1]
Appearance Colorless liquid [1114]
Odor Sharp, pungent [1114]
Density 0.9230 g/cm? at 27 °C [1]
Melting Point -45 °C [1]
Boiling Point 38.3-41 °C [1]
Solubilty in Water 6-10 parts per 100 parts 1]
(reacts)

Vapor Pressure 348 mmHg at 20 °C [2][5]
Vapor Density ~2 (Air=1) [5]
Flash Point <-7°C(<20°F) [4]15]
Autoignition Temperature 534 °C (995 °F) [51[6]
Lower Explosive Limit (LEL) 5.3% [5]
Upper Explosive Limit (UEL) 26% [5]
Refractive Index 1.363 at 20 °C (589 nm) [1]
Dipole Moment 28D [1]

Synthesis and Reactivity
Industrial Synthesis

The primary industrial method for producing methyl isocyanate involves the reaction of
monomethylamine with phosgene.[1][7][8] This reaction is typically carried out in the gas phase
at high temperatures. The initial products are methyl isocyanate and two moles of hydrogen
chloride. As the mixture condenses, N-methylcarbamoyl chloride (MCC) is formed. The methyl
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isocyanate is then liberated from MCC by treatment with a tertiary amine, such as N,N-
dimethylaniline or pyridine, followed by distillation.[1][7]

A patented method describes the reaction of phosgene and monomethylamine at 300-400 °C.
The resulting product stream is then mixed with an organic solvent at 200-300 °C to separate
the methyl isocyanate from hydrogen chloride, thus preventing the formation of methyl
carbamoyl chloride and increasing the yield.[9][10]

Another manufacturing process involves the reaction of N-methylformamide with air.[1][7]

A laboratory-scale synthesis has also been described involving the thermal decomposition of
phenyl N-methylcarbamate.[11][12]

Reactivity

Methyl isocyanate is a highly reactive electrophile due to the electron-deficient carbon atom in
the isocyanate group (-N=C=0).[13] It readily reacts with nucleophiles, particularly compounds
containing N-H or O-H groups.[1][7]

Reaction with Water: Methyl isocyanate reacts exothermically with water to form 1,3-
dimethylurea and carbon dioxide.[1][14] This reaction is relatively slow at temperatures below
20°C but accelerates rapidly with increased temperature or in the presence of acids or bases.
[5] At 25°C in excess water, half of the MIC is consumed in 9 minutes.[14] The heat generated
can cause the remaining MIC to boil, leading to a dangerous increase in pressure.[14]

Polymerization: MIC can undergo exothermic polymerization, especially in the presence of
catalysts or upon contact with certain metals like iron, tin, and copper.[5] This can lead to a
dangerous buildup of heat and pressure in storage containers.

Toxicological Profile and Mechanism of Action

Methyl isocyanate is extremely toxic to humans and animals.[1][15] The primary routes of
exposure are inhalation, skin contact, and eye contact.[15]

Acute Toxicity

Acute exposure to MIC vapors causes severe irritation to the eyes, mucous membranes, and
respiratory tract.[15] Symptoms include coughing, chest pain, shortness of breath, and asthma-
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like attacks.[1] High concentrations can lead to pulmonary edema, emphysema, hemorrhages,
and death.[1] Ocular exposure can result in severe burns and permanent damage.[15]

Organism Route LD50/LC50 Reference(s)
Rat Oral 51.5 mg/kg [1]
Mouse Oral 120 mg/kg [1]
Rat Inhalation (6 hr) 6.1 ppm [1]
Mouse Inhalation (6 hr) 12.2 ppm [1]
Guinea Pig Inhalation (6 hr) 5.4 ppm [1]

Chronic Toxicity

Survivors of the Bhopal disaster have exhibited long-term health effects, including chronic
respiratory illnesses such as pulmonary fibrosis and asthma, as well as ophthalmic and
neurological problems.[4][16]

Mechanism of Action

The toxicity of methyl isocyanate is attributed to its high reactivity as an electrophile, allowing
it to readily react with various biomolecules.[1]

Carbamoylation: MIC can react with free amine and sulfhydryl groups on proteins and other
macromolecules, a process known as carbamoylation. This can disrupt their normal function.
One significant target is hemoglobin, where MIC reacts with the N-terminal valine residues.[10]
[17][18] This carbamoylation can interfere with oxygen transport.

TRPAL1 Activation: A key mechanism of MIC-induced irritation and pain is the activation of the
Transient Receptor Potential Ankyrin 1 (TRPAL) ion channel.[19][20] TRPAL is a non-selective
cation channel expressed in sensory neurons that functions as a sensor for noxious chemical
stimuli.[6][19] MIC and other electrophilic irritants activate TRPAL through covalent modification
of cysteine residues in the N-terminus of the channel protein.[6][21][22][23] This leads to an
influx of Ca2+, depolarization of the neuron, and the sensation of pain and irritation.
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Experimental Protocols
Synthesis of Methyl Isocyanate (Laboratory Scale)

This protocol is adapted from the thermal decomposition of phenyl N-methylcarbamate.[11][12]
Extreme caution must be exercised when performing this synthesis due to the high toxicity of
the product. All operations must be conducted in a well-ventilated fume hood.

Materials:

Phenyl N-methylcarbamate

Heating mantle

Round-bottom flask

Distillation apparatus with a condenser and a receiving flask cooled in an ice bath

Inert gas (e.g., nitrogen or argon) supply
Procedure:

o Assemble the distillation apparatus in a fume hood. Ensure all glass joints are properly
sealed.

o Place phenyl N-methylcarbamate into the round-bottom flask.

e Begin a slow stream of inert gas through the apparatus.

o Heat the flask using the heating mantle to a temperature of 190-230°C.

o Methyl isocyanate will begin to distill. Collect the distillate in the cooled receiving flask.
» Monitor the reaction closely and maintain a steady distillation rate.

e Once the distillation is complete, turn off the heat and allow the apparatus to cool to room
temperature under the inert gas stream.
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e The collected methyl isocyanate should be used immediately or stored in a tightly sealed
container at a low temperature (e.g., in a refrigerator).

Analysis of Airborne Methyl Isocyanate (OSHA Method
54)

This method is for the collection and analysis of airborne methyl isocyanate.[3][24]
Materials:

e Personal sampling pump

e XAD-7 tubes coated with 1-(2-pyridyl)piperazine (1-2PP)

o Acetonitrile (HPLC grade)

» High-Performance Liquid Chromatograph (HPLC) with a fluorescence or UV detector
Procedure: Sampling:

o Calibrate a personal sampling pump to a flow rate of approximately 0.05 L/min.

o Attach a coated XAD-7 tube to the pump and place it in the breathing zone of the worker.
o Sample for a known period to obtain a total air volume of approximately 15 L.

» After sampling, cap the XAD-7 tube and store it under refrigeration until analysis.
Sample Preparation and Analysis:

¢ Desorb the sample from the XAD-7 tube with acetonitrile.

e Analyze the resulting solution by HPLC using a suitable column and mobile phase.

» Detect the derivatized methyl isocyanate using a fluorescence or UV detector.

e Quantify the amount of methyl isocyanate by comparing the peak area to a calibration
curve prepared from standards.
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Determination of Hemoglobin Carbamoylation

This protocol is based on the analysis of N-methylcarbamoylated valine from hemoglobin.[17]
[18]

Materials:

Blood sample

Globin isolation reagents

Reagents for modified Edman degradation

Gas chromatograph-mass spectrometer (GC-MS)

Internal standard (e.qg., 3-ethyl-5-isopropylhydantoin)

Procedure:

Isolate globin from the red blood cells of the blood sample.

o Perform a modified Edman degradation on the isolated globin. This process cleaves the N-
terminal valine, and if it is carbamoylated by MIC, it will be released as 3-methyl-5-
isopropylhydantoin (MIH).

o Extract the MIH from the reaction mixture.
e Add a known amount of an internal standard.
» Analyze the extract by GC-MS.

¢ Quantify the amount of MIH by comparing its peak area to that of the internal standard and a
calibration curve.

Safety and Handling

Due to its high toxicity and reactivity, strict safety protocols must be followed when handling
methyl isocyanate.
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Personal Protective Equipment (PPE)

» Respiratory Protection: A full-facepiece, positive-pressure, self-contained breathing
apparatus (SCBA) is recommended for any potential exposure to methyl isocyanate
vapors.[5][15]

o Skin Protection: Chemical-resistant clothing, including gloves (e.g., butyl rubber) and an
apron or full suit, is essential to prevent skin contact.[15]

o Eye Protection: Chemical splash goggles and a face shield should be worn.[15]

Storage

o Store methyl isocyanate in a cool, dry, well-ventilated area away from heat, sparks, and
open flames.[25]

o Containers should be tightly sealed and stored in a secondary containment.

e Avoid contact with incompatible materials such as water, acids, bases, amines, and certain
metals (iron, tin, copper).[25]

Spill and Decontamination Procedures

In the event of a spill, evacuate the area immediately.[25] Only trained personnel with
appropriate PPE should perform cleanup.

Decontamination Solutions:

e Formulation 1: 5-10% sodium carbonate, 0.2-2% liquid detergent, and water to make 100%.
[16][26][27]

» Formulation 2: 3-8% concentrated ammonia, 0.2-2% liquid detergent, and water to make
100%.[16][26][27] (Use with adequate ventilation).

Cleanup Procedure:

» Contain the spill with an absorbent material like vermiculite or sand.[25]
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e Slowly add a decontamination solution to the absorbed material. Be aware that this reaction
will produce carbon dioxide gas.

¢ Allow the mixture to react for at least 15 minutes.

o Collect the neutralized material in an open-top container. Do not seal the container to avoid
pressure buildup.

e Decontaminate the spill area with the decontamination solution.

» Dispose of all waste as hazardous material according to local regulations.

First Aid

 Inhalation: Move the victim to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[4]

o Skin Contact: Immediately flush the skin with copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.[4]

o Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes, holding
the eyelids open. Seek immediate medical attention.[4]

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[4]

Visualizations
Synthesis of Methyl Isocyanate from Monomethylamine
and Phosgene
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Caption: Industrial synthesis of methyl isocyanate.

TRPA1 Activation by Methyl Isocyanate
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Caption: Signaling pathway of TRPA1 activation by MIC.
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Caption: Workflow for analyzing MIC-hemoglobin adducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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